Cas no 110115-07-6 (Calpain Inhibitor II)

Calpain Inhibitor II is a cell-permeable, reversible inhibitor of calpain I (μ-calpain) and calpain II (m-calpain), exhibiting high selectivity for these calcium-dependent cysteine proteases. It effectively blocks calpain-mediated proteolysis in cellular and biochemical assays, making it a valuable tool for studying calpain's role in processes such as apoptosis, cytoskeletal remodeling, and neurodegenerative diseases. The inhibitor's stability and specificity reduce off-target effects, ensuring reliable experimental outcomes. Its compatibility with various cell types and assay conditions further enhances its utility in research applications. Calpain Inhibitor II is widely used in neuroscience, cell biology, and pharmacology to elucidate calpain-dependent signaling pathways and pathological mechanisms.
Calpain Inhibitor II structure
Calpain Inhibitor II structure
Product Name:Calpain Inhibitor II
CAS No:110115-07-6
MF:C19H35N3O4S
MW:401.563904047012
CID:204759
PubChem ID:121855
Update Time:2025-06-07

Calpain Inhibitor II Chemical and Physical Properties

Names and Identifiers

    • L-Leucinamide,N-acetyl-L-leucyl-N-[(1S)-1-formyl-3-(methylthio)propyl]-
    • CALPAIN INHIBITOR II
    • AC-LEU-LEU-L-METHIONINAL
    • Ac-Leu-Leu-Met-al
    • AC-LEU-LEU-MET-ALDEHYDE
    • AC-LEU-LEU-MET-CHO
    • AC-LEU-LEU-METHIONINAL
    • AC-LLM-CHO
    • ALLM
    • N-ACETYL-LEU-LEU-MET-CHO
    • N-AC-LEU-LEU-METHIONINAL
    • CI 2
    • Calp II
    • SUAM 312
    • DTXSID90911499
    • N-Acetylleucyl-leucyl-methininal
    • Q27107457
    • N-Acetyl-L-leucyl-L-leucyl-L-methioninal
    • 2-[(1-Hydroxyethylidene)amino]-N-(1-hydroxy-4-methyl-1-{[4-(methylsulfanyl)-1-oxobutan-2-yl]imino}pentan-2-yl)-4-methylpentanimidic acid
    • Calpain inhibitor 2
    • ALLM (Calpain Inhibitor)
    • AKOS040741088
    • ALLM - CAS 110115-07-6
    • N-Allm
    • N-acetylleucyl-leucyl-methioninal
    • Ac-Leu-Leu-Methional; ALLM
    • 110115-07-6
    • N-Acetyl-L-leucyl-N-(1-formyl-3-mercaptopropyl)-L-leucinamide (S)
    • BDBM50421409
    • SCHEMBL2162504
    • (S)-2-acetamido-4-methyl-N-((S)-4-methyl-1-((S)-4-(methylthio)-1-oxobutan-2-ylamino)-1-oxopentan-2-yl)pentanamide
    • SUAM-312
    • 1D8SBU367Z
    • HY-118355
    • UNII-1D8SBU367Z
    • L-Leucinamide, N-acetyl-L-leucyl-N-(1-formyl-3-(methylthio)propyl)-, (S)-
    • CS-0065741
    • Ac-Leu-Leu-Met-H
    • L-LEUCINAMIDE, N-ACETYL-L-LEUCYL-N-((1S)-1-FORMYL-3-(METHYLTHIO)PROPYL)-
    • (2S)-2-acetamido-4-methyl-N-[(2S)-4-methyl-1-[[(2S)-4-methylsulfanyl-1-oxobutan-2-yl]amino]-1-oxopentan-2-yl]pentanamide
    • CHEMBL318779
    • CCG-207842
    • CHEBI:7209
    • (2S)-2-acetamido-N-[(1S)-1-[[(1S)-1-formyl-3-methylsulfanyl-propyl]carbamoyl]-3-methyl-butyl]-4-methyl-pentanamide
    • Cpi(2)
    • Calpain Inhibitor II, powder
    • N-Acetyl-leu-leu-methioninal
    • G12173
    • Calpain Inhibitor II
    • MDL: MFCD00065506
    • Inchi: 1S/C19H35N3O4S/c1-12(2)9-16(20-14(5)24)19(26)22-17(10-13(3)4)18(25)21-15(11-23)7-8-27-6/h11-13,15-17H,7-10H2,1-6H3,(H,20,24)(H,21,25)(H,22,26)/t15-,16-,17-/m0/s1
    • InChI Key: RJWLAIMXRBDUMH-ULQDDVLXSA-N
    • SMILES: S(C)CC[C@@H](C=O)NC([C@H](CC(C)C)NC([C@H](CC(C)C)NC(C)=O)=O)=O

Computed Properties

  • Exact Mass: 401.23500
  • Monoisotopic Mass: 401.23482778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 16
  • XLogP3: 2.2
  • Topological Polar Surface Area: 104

Experimental Properties

  • Color/Form: White or off white odourless powder
  • Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.52 g/l) (25 º C),
  • PSA: 129.67000
  • LogP: 2.67760
  • Solubility: Soluble in ethanol

Calpain Inhibitor II Security Information

  • WGK Germany:3
  • Safety Instruction: S22; S24/25
  • FLUKA BRAND F CODES:3-10
  • Safety Term:S24/25

Calpain Inhibitor II Pricemore >>

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